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Compound of Interest

Compound Name: Prexasertib dimesylate

Cat. No.: B2400460 Get Quote

Essential Safety and Handling Guide for
Prexasertib Dimesylate
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling of Prexasertib
dimesylate. Given the conflicting safety data available, a conservative approach is

recommended, treating the compound as a hazardous substance.

Hazard Classification and Safety Recommendations
There is conflicting information regarding the hazard classification of Prexasertib dimesylate.

A Safety Data Sheet (SDS) for "Prexasertib dimesylate" from one supplier states it is not a

hazardous substance. However, an SDS from the same supplier for the parent compound,

"Prexasertib," classifies it as harmful if swallowed, a skin and eye irritant, and a potential

respiratory irritant. As an investigational anti-cancer agent that functions by inducing DNA

damage, it is prudent to handle Prexasertib dimesylate as a hazardous compound.[1][2][3][4]
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

In case of contact, immediately wash skin with

soap and copious amounts of water. Remove

contaminated clothing and shoes. Seek medical

attention.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion
If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Personal Protective Equipment (PPE)
Consistent with guidelines for handling hazardous drugs, the following personal protective

equipment is recommended.[5][6]

Equipment Specifications

Eye/Face Protection Safety glasses with side shields or goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile), double-

gloving is recommended. Disposable gown or

lab coat.

Respiratory Protection

NIOSH-approved respirator is required when

handling the powder outside of a containment

system.
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Prexasertib dimesylate is often supplied as a lyophilized powder and requires reconstitution

before use.[7] The following protocol is a general guideline for laboratory settings.

Materials:

Prexasertib dimesylate (lyophilized powder)

Sterile diluent (e.g., sterile water or a buffer as specified by the experimental protocol)

Sterile syringes and needles

Alcohol wipes

Appropriate PPE

Procedure:

Preparation: Work within a certified chemical fume hood or biological safety cabinet. Ensure

all materials are sterile.

Vial Inspection: Before opening, visually inspect the vial for any cracks or damage.

Reconstitution:

Carefully remove the cap from the vial and wipe the rubber stopper with an alcohol wipe.

Using a sterile syringe, draw up the required volume of the sterile diluent.

Slowly inject the diluent into the vial, directing the stream against the side of the vial to

avoid frothing.

Gently swirl the vial to dissolve the lyophilized powder. Avoid vigorous shaking.

Post-Reconstitution: The reconstituted solution should be used immediately or stored as

recommended by the supplier.
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All materials that come into contact with Prexasertib dimesylate should be treated as

hazardous waste.

Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in

accordance with institutional and local

regulations.

Contaminated Labware (vials, pipette tips, etc.)
Place in a designated, sealed hazardous waste

container.

Contaminated PPE (gloves, gowns, etc.)
Dispose of in a designated hazardous waste

container immediately after use.

Spills

Absorb with inert material and place in a sealed

container for hazardous waste disposal.

Decontaminate the area with an appropriate

cleaning agent.

Safe Handling Workflow Diagram

Preparation Handling Disposal

Don PPE Prepare work area in ventilated enclosure Inspect vial Reconstitute lyophilized powder Perform experiment Dispose of contaminated sharps and labware Dispose of contaminated PPE Decontaminate work area

Click to download full resolution via product page

Caption: Workflow for the safe handling of Prexasertib dimesylate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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